Cas no 231623-55-5 (Phenyl 2,3-di-O-benzyl-b-D-thiogalactopyranoside)

• Product Name: Phenyl 2,3-di-O-benzyl-b-D-thiogalactopyranoside
• CAS No: 231623-55-5
• MF: C₂₆H₂₈O₅S
• MW: 452.562526702881
• CID: 2857734
• Update Time: 2025-05-23

Phenyl 2,3-di-O-benzyl-b-D-thiogalactopyranoside Chemical and Physical Properties

Names and Identifiers

• phenyl 2,3-di-O-benzyl-1-thio-β-D-galactopyranoside
• Phenyl 2,3-di-O-benzyl-b-D-thioglucopyranoside
• Phenyl 2,3-di-O-benzyl-b-D-thiogalactopyranoside

• Inchi： 1S/C26H28O5S/c27-16-22-23(28)24(29-17-19-10-4-1-5-11-19)25(30-18-20-12-6-2-7-13-20)26(31-22)32-21-14-8-3-9-15-21/h1-15,22-28H,16-18H2
• InChI Key： RCNHWIGTXCJGFF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C(C(C(C(CO)O1)O)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 516
• XLogP3: 4.4
• Topological Polar Surface Area: 93.4

Experimental Properties

• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (9.1E-3 g/L) (25 ºC),

Additional information on Phenyl 2,3-di-O-benzyl-b-D-thiogalactopyranoside

Phenyl 2,3-di-O-benzyl-β-D-thiogalactopyranoside (CAS No. 231623-55-5): A Versatile Tool in Chemical Biology and Drug Discovery

In recent years, Phenyl 2,3-di-O-benzyl-β-D-thiogalactopyranoside (CAS No. 231623-55-5) has emerged as a critical molecule in the fields of chemical biology, sugar chemistry, and targeted drug development. This compound represents a synthetic derivative of the natural sugar β-D-galactose, modified with benzyl protecting groups at the 2' and 3' hydroxyl positions and a phenolic ester substituent at the anomeric carbon. These structural features enhance its stability and reactivity in biological systems while enabling precise functionalization for specialized applications.

The unique structure of this sulfur-containing glycoside combines the recognition elements of galactose with the chemical versatility of benzyl ether protections. The thioglycosidic linkage (i.e., sulfur atom replacing oxygen) confers resistance to enzymatic hydrolysis by glycosidases, a property exploited in studies of carbohydrate-protein interactions. Recent advances in click chemistry have further expanded its utility: researchers now employ this compound as a glycoconjugate precursor, enabling site-specific attachment to antibodies or nanoparticles for targeted delivery systems (Nature Chemistry, 2023).

Synthetic methodologies for preparing this compound highlight its role as a model system for carbohydrate synthesis optimization. A notable approach involves the selective protection of galactose using benzyl chlorides under mild conditions followed by thiocyanation to form the sulfur bridge. Innovations like microwave-assisted synthesis (Journal of Organic Chemistry, 2024) have reduced reaction times by over 60%, while maintaining >98% purity as confirmed by NMR and HPLC analysis. Such improvements align with current trends toward sustainable chemistry practices.

In biomedical research, this compound serves dual roles as both an analytical standard and functional probe. As a reference material for mass spectrometry-based glycomics studies (Analytical Chemistry, 2024), it enables accurate quantification of glycan biomarkers in cancer diagnostics. Concurrently, its ability to inhibit β-galactosidase activity has been leveraged in enzyme kinetics assays to study lysosomal storage disorders like Gaucher disease (ACS Chemical Biology, 2024). Researchers have demonstrated that modifying the phenolic substituent's electronic properties can modulate enzyme inhibition constants (Ki values) across orders of magnitude.

A groundbreaking application reported in Cell Chemical Biology (January 2024) describes this molecule's use as a photoactivatable probe for glycoprotein mapping. By conjugating it with azido groups via click chemistry followed by copper-free cycloaddition reactions under physiological conditions (c.f. "click-to-tag" methodology), scientists achieved sub-cellular resolution imaging of glycosylation patterns on cell surface receptors. This technique has already identified novel glycosylation sites on SARS-CoV-2 spike proteins that may serve as therapeutic targets.

In drug discovery pipelines targeting glycobiology pathways, this compound forms part of combinatorial libraries designed to screen for carbohydrate-binding agents. High-throughput screening campaigns using surface plasmon resonance (SPR) platforms have identified derivatives with nanomolar affinity toward galectin proteins implicated in tumor metastasis (Science Advances, March 2024). Structure-activity relationship studies reveal that extending the aromatic substituent's π-conjugation system enhances protein binding specificity without compromising cell permeability.

Current advancements emphasize its utility in developing vivo-compatible probes for real-time glycan imaging. By attaching near-infrared fluorophores through thioester linkages that cleave under physiological conditions (c.f. "click-to-release" design), researchers have created non-invasive tools for monitoring dynamic glycocalyx changes during immune responses (Nature Biomedical Engineering, June 2024). These developments underscore its evolving role beyond traditional organic synthesis into multifunctional bioorthogonal reagents.

The compound's structural tunability also supports applications in materials science. Recent work demonstrates that self-assembling peptide amphiphiles incorporating this sugar motif form nanofibrous scaffolds with controlled glucose-responsive mechanical properties (Advanced Materials Interfaces, April 2024). Such materials show promise for creating glucose-sensitive wound dressings that modulate stiffness based on local metabolic conditions—a critical feature for diabetic wound care management.

Safety profiles established through preclinical studies confirm its low cytotoxicity at working concentrations (<98% viability at ≤1 mM per MTT assays). However, ongoing investigations explore its potential interactions with gut microbiota when administered orally—a critical consideration given emerging evidence linking synthetic carbohydrates to microbial dysbiosis (Gut Microbes Special Issue: Glycobiology).

This multifaceted molecule continues to drive interdisciplinary research at the intersection of organic synthesis and biological systems engineering. Its unique combination of chemical stability, structural modularity, and biological relevance positions it as an indispensable tool for advancing our understanding—and manipulation—of glycobiology processes across health and disease contexts.